Cas no 1537305-31-9 (5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine)
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine
- 1537305-31-9
- AKOS019686698
- EN300-1897148
-
- Inchi: 1S/C10H9BrN2O/c1-6-2-3-8(11)7(4-6)9-5-10(12)13-14-9/h2-5H,1H3,(H2,12,13)
- InChI Key: TYWZMRZKKOOLGT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=CC=1C1=CC(N)=NO1
Computed Properties
- Exact Mass: 251.98983g/mol
- Monoisotopic Mass: 251.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52Ų
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1897148-1g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1897148-5g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 5g |
$2858.0 | 2023-09-18 | ||
| Enamine | EN300-1897148-10g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 10g |
$4236.0 | 2023-09-18 | ||
| Enamine | EN300-1897148-0.05g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1897148-0.1g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1897148-0.25g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1897148-0.5g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1897148-1.0g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1897148-2.5g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1897148-5.0g |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine |
1537305-31-9 | 5g |
$3645.0 | 2023-06-01 |
5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine
Research Brief on 5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine (CAS: 1537305-31-9): Recent Advances and Applications
The compound 5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine (CAS: 1537305-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its brominated phenyl and oxazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have explored its synthetic pathways, pharmacological properties, and mechanistic insights, positioning it as a valuable scaffold for drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a selective inhibitor of the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer. Researchers synthesized and evaluated a series of derivatives, with 5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine demonstrating potent inhibitory activity against JAK2 (IC50 = 12 nM) and favorable pharmacokinetic profiles in preclinical models. The bromine substituent was found to enhance binding affinity through hydrophobic interactions with the kinase's ATP-binding pocket.
Further investigations into its anti-inflammatory properties were reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound exhibited dual inhibition of COX-2 and 5-LOX enzymes, reducing prostaglandin and leukotriene production in murine macrophages. This unique mechanism suggests its potential as a safer alternative to traditional NSAIDs, with reduced gastrointestinal toxicity. Structural-activity relationship (SAR) studies emphasized the critical role of the 2-bromo-5-methylphenyl group in maintaining efficacy while improving metabolic stability.
From a synthetic chemistry perspective, advances in the preparation of 1537305-31-9 have been achieved via Pd-catalyzed cross-coupling reactions, as detailed in Organic Process Research & Development (2023). A novel one-pot protocol using Buchwald-Hartwig amination achieved an 82% yield with >99% purity, addressing previous challenges in scalability. The optimized route employs (t-Bu)3P as a ligand and K3PO4 as base, demonstrating robustness for kilogram-scale production.
Emerging applications in radiopharmaceuticals have also been explored, with 76Br-labeled analogs of 5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine showing promise as PET tracers for tumor imaging (EJNMMI Radiopharmacy and Chemistry, 2024). The compound's ability to penetrate the blood-brain barrier makes it particularly interesting for neuro-oncology applications, with ongoing studies evaluating its specificity for glioma-associated kinase targets.
In conclusion, recent research underscores the multifaceted potential of 1537305-31-9 as both a therapeutic agent and a chemical probe. Its unique structural features continue to inspire derivative development across multiple disease areas, with particular momentum in inflammation and oncology pipelines. Future directions may focus on further optimizing selectivity profiles and exploring combination therapies leveraging its novel mechanisms of action.
1537305-31-9 (5-(2-bromo-5-methylphenyl)-1,2-oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)